Cas no 111625-60-6 (Pregn-5-en-20-one,3,14,16,17-tetrahydroxy-, (3b,14b,16a,17a)- (9CI))

• Product Name: Pregn-5-en-20-one,3,14,16,17-tetrahydroxy-, (3b,14b,16a,17a)- (9CI)
• CAS No: 111625-60-6
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 162961
• PubChem ID: 183338
• Update Time: 2025-04-19

Pregn-5-en-20-one,3,14,16,17-tetrahydroxy-, (3b,14b,16a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,14,16,17-tetrahydroxy-, (3b,14b,16a,17a)- (9CI)
• (+)-Bregenin
• Bregenin
• 3,14,16,17-tetrahydroxypregn-5-en-20-one
• 111625-60-6
• DTXSID10912241
• Pregn-5-en-20-one, 3,14,16,17-tetrahydroxy-, (3beta,14beta,16alpha,17alpha)-

• Inchi： 1S/C21H32O5/c1-12(22)21(26)17(24)11-20(25)16-5-4-13-10-14(23)6-8-18(13,2)15(16)7-9-19(20,21)3/h4,14-17,23-26H,5-11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-,21?/m0/s1
• InChI Key： JDNIGFBXTBYWCN-SUKRYHBESA-N
• SMILES： O[C@]12C[C@H](C(C(C)=O)([C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)O)O

Computed Properties

• Exact Mass: 364.22506
• Monoisotopic Mass: 364.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives